Cas no 1806627-93-9 (Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate)

• Product Name: Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate
• CAS No: 1806627-93-9
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4825142
• Update Time: 2025-10-28

Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate

• Inchi： 1S/C9H8N2O3/c1-14-9(13)6-2-5(12)3-7-8(6)11-4-10-7/h2-4,12H,1H3,(H,10,11)
• InChI Key： LPUVMKVKUGJMFX-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)OC)C2=C(C=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 1
• Topological Polar Surface Area: 75.2

Additional information on Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate

Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate (CAS No. 1806627-93-9): A Comprehensive Overview

Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate (CAS No. 1806627-93-9) is a significant compound in the field of pharmaceutical chemistry, known for its diverse applications and potential in drug discovery. This compound, characterized by its benzimidazole core structure, has garnered attention due to its unique chemical properties and biological activities. The benzimidazole moiety is a well-studied scaffold in medicinal chemistry, renowned for its role in the development of various therapeutic agents.

The molecular structure of Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate consists of a benzene ring fused with a pyridazine ring, with a hydroxyl group at the 5-position and a carboxylate ester at the 7-position. This specific arrangement imparts distinct pharmacological properties, making it a valuable candidate for further investigation. The presence of both hydroxyl and ester functional groups enhances its reactivity, allowing for modifications that can tailor its biological effects.

In recent years, there has been a growing interest in benzimidazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the benzimidazole moiety exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Specifically, Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate has shown promise in preclinical studies as a potential therapeutic agent against various diseases.

One of the most compelling aspects of Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate is its ability to interact with biological targets at the molecular level. The benzimidazole ring can form hydrogen bonds and π-stacking interactions with proteins and nucleic acids, which is crucial for drug binding affinity. This interaction profile makes it an attractive scaffold for designing small-molecule inhibitors and activators. Recent research has highlighted its potential in modulating enzyme activity and receptor binding, which are key mechanisms in drug action.

The synthesis of Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxyl group at the 5-position and the esterification of the carboxyl group at the 7-position are critical steps that determine the final properties of the compound. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to improve yield and purity.

The pharmacological evaluation of Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate has revealed several interesting findings. In vitro studies have shown that it exhibits significant inhibitory effects on certain enzymes associated with inflammatory pathways. Additionally, it has demonstrated antiproliferative activity against various cancer cell lines, suggesting its potential as a chemotherapeutic agent. These findings have prompted further investigation into its mechanism of action and therapeutic applications.

Recent advancements in computational chemistry have facilitated the design and optimization of benzimidazole derivatives like Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate. Molecular docking simulations have been used to predict binding interactions with target proteins, aiding in the rational design of more potent and selective analogs. These computational approaches have significantly accelerated the drug discovery process by identifying promising candidates for experimental validation.

The potential therapeutic applications of Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate are vast. Given its antimicrobial and anti-inflammatory properties, it could be developed into novel treatments for infectious diseases and chronic inflammatory conditions. Furthermore, its anticancer activity suggests that it may play a role in oncology research. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

The development of new drugs relies heavily on collaborations between academic researchers and pharmaceutical companies. The study of compounds like Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate exemplifies this partnership, as it bridges fundamental research with practical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are paving the way for innovative treatments that address unmet medical needs.

In conclusion, Methyl 5-hydroxy-1H-benzimidazole-7-carboxylate (CAS No. 1806627-93-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable asset in drug discovery efforts aimed at developing new therapeutic agents. As research continues to uncover its full therapeutic profile, this compound is poised to make substantial contributions to medicine.